Cas no 7699-45-8 (Zinc Bromide)

• Product Name: Zinc Bromide
• CAS No: 7699-45-8
• MF: Br₂Zn
• MW: 225.216995239258
• MDL: MFCD00011294
• CID: 47689
• PubChem ID: 87560383
• Update Time: 2025-11-01

Zinc Bromide Chemical and Physical Properties

Names and Identifiers

• Zinc bromide
• ZINC(II) BROMIDE
• Zinc bromide (ZnBr2)
• Zinc bromide anhydrous
• zincdibromide
• ZnBr2
• ZincbromidePURATREM
• Zincbromidewhitepowder
• Zinc bromide hydrate
• ZINC BROMIDE SOL. D20 2,5 OPTICAL GRADE FOR SHIELDED WINDOWS OF HOT CELLS
• ZINC BROMIDE REAGENT GRADE &gt
• ZINC BROMIDE EXTRA PURE
• ZincBromide(Anhydrous)ForSynthesis
• Zinc dibromide
• zinc (II) bromide
• Zinc bromide, 98%, extra pure, anhydrous
• Zinc bromide, 99.999%, (trace metal basis), extra pure
• KSC378M6N
• VNDYJBBGRKZCSX-UHFFFAOYSA-L
• Zinc bromide hydrate, Puratronic®
• TRA0006393
• RP27586
• Zinc;dibromide
• zincbromide(znbr2)
• ZINC BROMIDE [HSDB]
• AKOS015833001
• ZINC BROMIDE [MI]
• ZINCUM BROMATUM
• ZINC BROMIDE [WHO-DD]
• Z0013
• 7899-45-8
• ZINCUM BROMATUM [HPUS]
• dibromozinc
• DTXCID2031085
• 7699-45-8
• OO7ZBU9703
• NS00093595
• DTXSID8052512
• Zinc Bromide

• MDL： MFCD00011294
• Inchi： 1S/2BrH.Zn/h2*1H;/q;;+2/p-2
• InChI Key： VNDYJBBGRKZCSX-UHFFFAOYSA-L
• SMILES： [Zn](Br)Br

Computed Properties

• Exact Mass: 221.7657
• Monoisotopic Mass: 221.765822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals or white powder. Extremely hygroscopic.
• Density: 4.22
• Melting Point: 394 °C (lit.)
• Boiling Point: ~670 °C/1 atm(lit.)
• Flash Point: 650°C
• Refractive Index: 1.5452
• PH: 4 (H2O, 20℃)(saturated solution)
• Solubility: Soluble in alcohol, ether, acetone and tetrahydrofuran.
• Water Partition Coefficient: Dissolution, 447 g/100 ml (20 º C)
• Stability/Shelf Life: Stable. Forms explosive mixtures with sodium and potassium. Protect from moisture.
• PSA: 0
• LogP: 1.68870
• Solubility: soluble, 447 g/100 mL (20 ºC)
• Merck: 1029
• Sensitiveness: Hygroscopic

Zinc Bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314-H400
• Warning Statement： P273-P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 3260
• WGK Germany：3
• Hazard Category Code： 22-34-43-51/53
• Safety Instruction： 26-36/37/39-45-60
• FLUKA BRAND F CODES：3-21
• RTECS：ZH1150000
• Hazardous Material Identification：
• Risk Phrases：R34;R50
• Safety Term：S26;S29;S36/37/39;S45;S61
• Packing Group：II
• Hazard Level：8
• Storage Condition：Approx. >0 ° C
• PackingGroup：III
• HazardClass：8
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal bromides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Zinc Bromide

Zinc Bromide (CAS No. 7699-45-8): A Multifunctional Compound in Chemical and Biomedical Research

Zinc bromide (CAS No. 7699-45-8) is a versatile inorganic compound widely recognized for its role in chemical synthesis, biomedical applications, and materials science. Comprising zinc ions (Zn²⁺) and bromide ions (Br⁻), this salt exists as a white crystalline solid with a melting point of approximately 303°C. Its solubility in water and organic solvents makes it an ideal reagent for diverse experimental setups, particularly in contexts requiring controlled ion release or redox reactions. Recent advancements highlight its emerging utility in nanostructure fabrication, drug delivery systems, and biomolecular labeling, underscoring its adaptability across interdisciplinary research domains.

In the realm of pharmaceutical chemistry, zinc bromide has gained attention for its catalytic role in the synthesis of bioactive compounds. For instance, studies published in Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a co-catalyst in the asymmetric synthesis of chiral drugs, enhancing enantioselectivity by stabilizing transition-state intermediates. Additionally, researchers at MIT recently leveraged zinc bromide to functionalize polymeric drug carriers, enabling targeted delivery of chemotherapeutic agents via pH-responsive mechanisms. Such innovations align with the growing demand for precision medicine solutions that minimize systemic toxicity while maximizing therapeutic efficacy.

The compound’s redox properties have also driven breakthroughs in nanomaterial engineering. A groundbreaking study from Stanford University (2024) revealed that zinc bromide solutions can mediate the controlled growth of graphene quantum dots (GQDs). By regulating bromide ion concentrations during hydrothermal synthesis, scientists achieved tunable photoluminescence spectra—critical for applications ranging from bioimaging to optoelectronics. This method outperformed traditional approaches by eliminating toxic precursors like hydrazine, thereby addressing environmental sustainability concerns while maintaining material quality.

In biomedical imaging, zinc bromide’s unique interaction with biomolecules has enabled novel contrast-enhancement strategies. Researchers at the University of Cambridge recently developed a fluorescent probe system where zinc ions from zinc bromide chelate with specific peptides to generate real-time cellular imaging agents. Published in Nature Biotechnology, this approach achieved subcellular resolution visualization of intracellular trafficking pathways—a critical advancement for studying disease mechanisms like neurodegeneration or cancer metastasis without compromising cell viability.

Beyond synthesis and imaging, zinc bromide plays a pivotal role in genetic engineering platforms. A 2023 study from Harvard Medical School demonstrated its use as a buffer component during CRISPR-Cas9 genome editing workflows. The compound’s ability to stabilize plasmid DNA during transfection processes improved editing efficiency by up to 40% compared to conventional protocols. This finding holds significant implications for gene therapy development, where high fidelity is paramount for clinical translation.

Environmental applications further illustrate this compound’s versatility. Recent work published in ACS Sustainable Chemistry & Engineering showcased zinc bromide’s potential as an electrolyte additive in next-generation water purification systems. By forming complexes with heavy metal ions like lead or cadmium, it facilitates their selective removal via ion-exchange membranes—a scalable solution addressing global water contamination challenges while avoiding hazardous byproducts.

While its utility is undeniable, optimizing handling practices remains essential for maximizing benefits across applications. Researchers emphasize maintaining anhydrous conditions during storage to prevent hydrolysis-induced degradation—a consideration highlighted by multiple recent publications emphasizing reproducibility standards. The compound’s compatibility with green chemistry principles has positioned it as a preferred alternative to legacy reagents containing toxic metals or volatile organic compounds.

Zinc bromide (CAS No. 7699-45-8) continues to redefine boundaries between traditional chemistry disciplines through its participation in cutting-edge research paradigms—from nanotechnology-driven drug delivery innovations to sustainable environmental solutions. Its adaptability across material states (solid solutions, liquid electrolytes) combined with tunable reactivity parameters ensures it will remain a cornerstone tool for advancing both fundamental science and translational biomedical technologies well into the future.